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Compound of Interest

Compound Name: 3-Methyl-4-(phenethyloxy)aniline

CAS No.: 112056-23-2

Cat. No.: B3082276

Get Quote

Executive Technical Summary
Phenethyloxy anilines (e.g., 4-(2-phenylethoxy)aniline, CAS: 57181-84-7) represent a

specialized class of aromatic amines widely utilized as intermediates in the synthesis of

pharmaceutical agents, particularly in the development of tyrosine kinase inhibitors and GPCR

ligands.

While standard Safety Data Sheets (SDS) provide regulatory compliance data, this guide

addresses the mechanistic toxicology and operational safety protocols required for high-purity

research environments. The core hazard profile is driven by the aniline moiety, necessitating

rigorous controls against methemoglobinemia, skin sensitization, and aquatic toxicity.[1]

Physicochemical Profile & Reactivity
Understanding the structural properties is the first line of defense. The phenethyl ether tail adds

lipophilicity to the aniline core, potentially enhancing dermal absorption rates compared to

unsubstituted aniline.
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Table 1: Representative Physicochemical Data (4-
Phenethyloxyaniline)

Property Value / Characteristic Operational Implication

CAS Number 57181-84-7
Unique identifier for inventory

tracking.[2]

Molecular Formula C₁₄H₁₅NO
Precursor for stoichiometry

calculations.

Molecular Weight 213.28 g/mol -

Physical State Solid (Crystalline/Powder)
Dust generation risk; requires

local exhaust ventilation (LEV).

Solubility DMSO, Methanol, Chloroform

High solubility in organic

solvents increases skin

permeation risk.

pKa (Aniline N) ~4.0 - 5.0 (Estimated)
Weak base; forms salts with

strong acids (e.g., HCl).

LogP ~3.5 (Predicted)
High lipophilicity;

bioaccumulative potential.

Reactivity Matrix
Incompatibility: Violent reaction with strong oxidizers (perchlorates, permanganates, fuming

nitric acid). Incompatible with acid anhydrides and acid chlorides (exothermic acylation).

Stability: Stable under ambient conditions but sensitive to light and air (oxidation to quinone

imines/azo compounds). Store under inert gas (Argon/Nitrogen) if high purity is critical.

Toxicological Mechanisms (The "Why")
The safety protocols for phenethyloxy anilines are dictated by their metabolic activation. The

primary acute risk is Methemoglobinemia, a condition where heme iron is oxidized from ferrous

(
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) to ferric (

), rendering hemoglobin incapable of transporting oxygen.

Mechanism of Action: Aniline Metabolism
Upon ingestion or dermal absorption, the compound undergoes hepatic metabolism. The N-

hydroxylation pathway is the critical toxification step.
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Figure 1: Metabolic activation pathway leading to Methemoglobinemia. The lipophilic nature of

phenethyloxy derivatives facilitates rapid absorption.

Key Hazards
Acute Toxicity (Oral/Dermal/Inhalation):

Symptoms: Cyanosis (blue lips/fingernails), headache, dizziness, tachycardia.

Latency: Symptoms may be delayed 2-4 hours after exposure.

Skin Sensitization:
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Repeated exposure can lead to allergic contact dermatitis. The phenethyl group does not

mitigate the sensitizing potential of the aniline amine.

Carcinogenicity (Potential):

While specific data for phenethyloxy derivatives may be limited, structural analogues

(anilines) are often categorized as Suspected Carcinogens (Category 2). Treat as a

potential mutagen.

Risk Management & Handling Protocols
Safety is not just compliance; it is a self-validating workflow. The following protocols are

designed to isolate the researcher from the hazard.

Engineering Controls
Primary Containment: All weighing and transfer operations must be conducted within a

Chemical Fume Hood or Powder Containment Enclosure.

Velocity: Face velocity must be maintained at 80–100 fpm (0.4–0.5 m/s).

Closed Systems: For synthesis >10g, use closed reactor systems to prevent vapor/dust

release.

Personal Protective Equipment (PPE) Selection
Standard latex gloves are insufficient for aromatic amines due to high permeation rates.
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PPE Category Specification Rationale

Hand Protection
Double Nitrile (min 0.11mm) or

Laminate (Silver Shield)

Anilines rapidly permeate

latex. Double gloving provides

a breakthrough time buffer

>480 min.

Respiratory
P95/P100 Particulate

Respirator (if outside hood)

Prevents inhalation of

crystalline dust.

Body Defense
Tyvek® Lab Coat (Closed

front)

Prevents contamination of

street clothes; disposable to

avoid laundering risks.

Eye Protection Chemical Goggles

Tightly fitting goggles prevent

vapor absorption through the

mucous membranes of the

eye.

Operational Workflow: Synthesis & Handling
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Start: Handling Phenethyloxy Aniline

1. Risk Assessment
(Quantity > 1g?)

2. Engineering Controls
(Fume Hood / Glove Box)
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3. Don PPE
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(Wipe with 10% HCl/Ethanol)

6. Waste Disposal
(Segregated Stream)
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Figure 2: Operational safety logic for handling aniline derivatives in a research setting.

Emergency Response Architecture
In the event of exposure, immediate action is critical to prevent systemic toxicity.

First Aid Protocols
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Inhalation: Remove to fresh air immediately.[3] If breathing is difficult, administer oxygen.[3]

Alert medical personnel to potential methemoglobinemia.

Skin Contact:

Drench: Immediately wash with soap and copious water for 15 minutes.[4]

Solvent Warning: Do NOT use ethanol or DMSO to clean skin; this enhances absorption.

Monitor: Watch for signs of cyanosis for 24 hours.

Eye Contact: Rinse cautiously with water for 15 minutes.[5] Remove contact lenses.[6][7][8]

Antidote (Medical Use Only): Methylene Blue is the specific antidote for severe

methemoglobinemia (administered intravenously under medical supervision).

Firefighting Measures
Extinguishing Media: Water spray, Carbon Dioxide (

), Dry Chemical, or Alcohol-resistant foam.[9][10]

Hazardous Combustion: Emits toxic fumes of Nitrogen Oxides (

) and Carbon Monoxide.[7]

Firefighter PPE: Full bunker gear and Self-Contained Breathing Apparatus (SCBA) are

mandatory.

Environmental Fate & Disposal
Anilines are generally toxic to aquatic life with long-lasting effects (Category Acute 1 / Chronic

1).[6]

Ecotoxicity: Highly toxic to daphnia and fish. Do not allow release into drains or

watercourses.[3]

Disposal Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-822256&DocumentType=MSD&DocumentId=822256_SDS_MY_EN.PDF&DocumentUID=16911221&Language=EN&Country=MY&Origin=PDP
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-822256&DocumentType=MSD&DocumentId=822256_SDS_MY_EN.PDF&DocumentUID=16911221&Language=EN&Country=MY&Origin=PDP
https://static.cymitquimica.com/products/IN/pdf/sds-DA004CG4.pdf
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC432950050&productDescription=4-ETHYNYLANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.echemi.com/sds/gamma-123456-hexachlorocyclohexane-pid_Seven41492.html
https://www.chemicalbook.com/msds/cgp-55845.pdf
https://www.fishersci.com/store/msds?partNumber=AC432950050&productDescription=4-ETHYNYLANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-822256&DocumentType=MSD&DocumentId=822256_SDS_MY_EN.PDF&DocumentUID=16911221&Language=EN&Country=MY&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all solid waste and contaminated wipes in a container labeled "Toxic Organic

Waste".

Liquid waste (mother liquors) must be segregated from oxidizers.

Dispose of via a licensed hazardous waste contractor (incineration is the preferred

method).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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